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Compound of Interest

Compound Name: Ethyl 2-(chlorosulfonyl)acetate

Cat. No.: B1357092 Get Quote

An In-depth Technical Guide to Ethyl 2-(chlorosulfonyl)acetate

Topic: Ethyl 2-(chlorosulfonyl)acetate CAS Number: 55896-93-0

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development. It details the physicochemical properties, synthesis,

reactivity, and key applications of Ethyl 2-(chlorosulfonyl)acetate, a versatile reagent in

modern organic synthesis.

Physicochemical Properties
Ethyl 2-(chlorosulfonyl)acetate is a colorless liquid with a molecular formula of C4H7ClO4S.

[1][2] It is sensitive to moisture and should be stored under an inert atmosphere at 2-8°C.[1][3]

Its properties are summarized in the table below.
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Property Value Reference

CAS Number 55896-93-0 [1]

Molecular Formula C₄H₇ClO₄S [1][2]

Molecular Weight 186.61 g/mol [1][4]

Melting Point 16.2 °C (lit.) [1][5]

Boiling Point 117-118 °C (lit.) [1][5]

Density 1.049 g/mL at 25 °C (lit.) [1][5]

Refractive Index (n20/D) 1.371 (lit.) [1]

Vapor Pressure 11.4 mm Hg (20 °C) [1][5]

Flash Point 104 °F [1]

Solubility Benzene, Chloroform [1]

Physical Form Liquid [3]

Storage Temperature 2-8°C, Inert atmosphere [1][3]

Synthesis of Ethyl 2-(chlorosulfonyl)acetate
The synthesis of Ethyl 2-(chlorosulfonyl)acetate can be achieved through multiple routes.

The most commonly cited methods start from either ethyl bromoacetate or chlorosulfonyl acetyl

chloride.
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Synthesis from Ethyl Bromoacetate

Ethyl Bromoacetate
Sodium 2-Ethoxy-

2-oxoethanesulfonate
  + Na₂SO₃

Sodium Sulfite
(Na₂SO₃)

Ethyl 2-(chlorosulfonyl)acetate
  + PCl₅, 100°C

Phosphorus Pentachloride
(PCl₅)

Esterification Method

Chlorosulfonyl Acetyl Chloride Ethyl 2-(chlorosulfonyl)acetate
  + Ethanol, Diethyl Ether

Ethanol
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Core Reactivity: Sulfonamide Formation

Ethyl 2-(chlorosulfonyl)acetate

Arylsulfamoyl-
acetic acid ethyl ester

(A Sulfonamide)  + Amine, Base

Primary/Secondary Amine
(R-NH₂ or R₂NH)

Base (e.g., Triethylamine)

General Experimental Workflow

Start

Dissolve Aniline (1) and
Triethylamine in DCM

Add Ethyl 2-(chlorosulfonyl)acetate (2)
 to the solution

Stir reaction mixture
(Time and Temp. as required)

Monitor reaction progress
(e.g., by TLC)

Aqueous Work-up
(e.g., wash with water, brine)

Extract with organic solvent

Dry organic layer
(e.g., over Na₂SO₄)

Purify product (3)
(e.g., Column Chromatography)

End: Obtain pure
Arylsulfamoylacetic acid ethyl ester
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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